N-(4-amino-2-((2-morpholino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-bromobenzamide

• IUPAC Name: N-[4-amino-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-bromobenzamide
• InChI: InChI=1S/C17H18BrN5O4S/c18-11-3-1-10(2-4-11)15(25)20-13-14(19)21-17(22-16(13)26)28-9-12(24)23-5-7-27-8-6-23/h1-4H,5-9H2,(H,20,25)(H3,19,21,22,26)
• InChI Key: CAZKSCVIAJUUMK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(C=C3)Br)N
• Molecular Formula: C17H18BrN5O4S
• Molecular Weight: 468.3 g/mol

Description

N-(4-amino-2-((2-morpholino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-bromobenzamide is a useful research compound. Its molecular formula is C17H18BrN5O4S and its molecular weight is 468.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound and its derivatives have been synthesized for various purposes, including as intermediates for the production of other chemically significant compounds. For instance, derivatives of similar structures have been used to develop a broad spectrum of protein kinase inhibitors through an integrated flow and microwave approach, highlighting the compound's relevance in synthesizing pharmacologically active agents with enhanced yields and atom economy (Russell et al., 2015). Moreover, the reductive chemistry of related compounds has been explored to understand their potential as bioreductive drugs, indicating their significance in developing treatments that target hypoxic cells in tumors (Palmer et al., 1995).

Biological Activities and Applications

Research into similar compounds has demonstrated their potential in medical and biological applications. For example, novel heterocyclic compounds derived from related structures have shown anti-inflammatory and analgesic activities, suggesting the utility of such compounds in developing new therapeutic agents (Abu‐Hashem et al., 2020). Additionally, derivatives have been investigated for their antitumor properties, with some compounds exhibiting promising activities against cancer cell lines, pointing towards the potential use of these compounds in cancer therapy (Muhammad et al., 2017).

Structural and Mechanistic Studies

The structural analysis and mechanistic studies of related compounds have been a significant area of research. Investigations into the hydrogen-bonded sheet structures of similar compounds have provided insights into their electronic structures and interactions, which are crucial for understanding their reactivity and potential interactions with biological targets (Orozco et al., 2008).